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Compound of Interest

Compound Name:
(2-Bromo-4-

methylphenyl)methanol

CAS No.: 824-53-3

Cat. No.: B1527726

Get Quote

Executive Summary & Chemical Profile
As a Senior Application Scientist, I often see disposal protocols treated as an afterthought.

However, for halogenated intermediates like (2-Bromo-4-methylphenyl)methanol, improper

disposal is not just a regulatory violation—it is a significant safety risk and a cost driver.

The presence of the bromine atom on the aromatic ring dictates the entire waste lifecycle of

this molecule. Unlike simple benzyl alcohols, this compound cannot be incinerated in standard

non-halogenated waste streams due to the risk of generating corrosive hydrogen bromide

(HBr) and potentially toxic brominated byproducts during combustion.
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Property Specification

Chemical Name (2-Bromo-4-methylphenyl)methanol

CAS Number
80869-53-6 (verify against specific supplier

CoA)

Molecular Formula C₈H₉BrO

Molecular Weight 201.06 g/mol

Physical State Solid (typically off-white powder/crystals)

Primary Hazards
Skin/Eye Irritant (H315, H319), STOT-SE

(H335)

Waste Classification Halogenated Organic Waste

The Science of Segregation (Why It Matters)
Effective disposal relies on understanding the chemical reactivity in the waste container.

A. The Halogen Rule (Cost & Compliance)
You must segregate this compound from non-halogenated solvents (e.g., Acetone, Methanol,

Hexane).

Mechanism: Incineration of brominated compounds releases HBr gas.

Operational Impact: Facilities must use incinerators equipped with acid gas scrubbers.

Mixing this solid with non-halogenated waste downgrades the entire container to

"Halogenated," increasing disposal costs by approximately 300-500%.

B. The Benzyl Alcohol Risk (Safety)
The benzylic hydroxyl group (-CH₂OH) is susceptible to oxidation.

Incompatibility:NEVER dispose of this compound in waste containers containing strong

oxidizers (e.g., Chromic acid, Permanganates, Nitric acid).
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Reaction: Rapid, exothermic oxidation to 2-bromo-4-methylbenzoic acid can occur, leading

to pressure buildup or fire in the waste drum.

Operational Disposal Protocol
Decision Workflow
Use the following logic to determine the correct waste stream.

Waste Generation:
(2-Bromo-4-methylphenyl)methanol

Is the waste Solid or Liquid?

Solid / Pure Substance

Solid

Solution / Mother Liquor

Liquid

Container: Wide-mouth HDPE Jar
Label: 'Solid Hazardous Waste - Toxic/Irritant'

Does solvent contain
Halogens (DCM, Chloroform)?

Stream A: Halogenated Waste
(High Cost Stream)

Yes

Stream B: Non-Halogenated Waste
(DO NOT USE for this compound)

No

CRITICAL OVERRIDE:
Solute contains Bromine.

Must go to Stream A.

Correction
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Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated benzyl alcohol waste. Note the critical

override for non-halogenated solvents containing the brominated solute.

Step-by-Step Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar

with a chemically resistant liner (Teflon/PTFE).

Labeling: Affix a hazardous waste label.

Constituents: Write "(2-Bromo-4-methylphenyl)methanol".

Hazard Checkbox: Mark "Irritant" and "Toxic".

Segregation: Place in the "Solid Hazardous Waste" satellite accumulation area.

Self-Validating Check: Ensure no liquid oxidizers are present in the secondary

containment bin.

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother
Liquors)

Stream Identification: Because the solute contains Bromine, the entire solution is now

Halogenated Waste, even if the solvent is Methanol or Ethyl Acetate.

Container: Use a standard solvent waste carboy (HDPE or Safety Can).

Labeling:

Constituents: List the solvent (e.g., "Methanol 95%") AND the solute (e.g., "(2-Bromo-4-
methylphenyl)methanol 5%").

Tag: Apply the "Halogenated Solvent" tag.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1527726/docs?utm_src=pdf-body-img#2-bromo-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1527726/docs?utm_src=pdf-body#2-bromo-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1527726/docs?utm_src=pdf-body#2-bromo-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1527726/docs?utm_src=pdf-body#2-bromo-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PH Check: If the reaction involved acids/bases, neutralize to pH 5-9 before adding to the

organic waste carboy to prevent drum corrosion.

Emergency Spill Response
Immediate Action: Evacuate the immediate area if dust is airborne.

Phase Action Protocol

PPE Required

Nitrile gloves (double gloved recommended),

Safety Goggles, Lab Coat. N95 Dust Mask if

solid is fine powder.

Containment

Solid: Cover with wet paper towels to prevent

dust generation.Liquid: Dike with vermiculite or

spill pillows.

Cleanup

Scoop material into a disposable container. DO

NOT sweep dry dust (inhalation risk). Wash

area with soap and water.[1][2][3]

Decontamination
Wipe surfaces with a mild surfactant. Collect all

wipes as Halogenated Solid Waste.

Regulatory & Compliance Context (US/EU)
EPA (USA): This material is not typically P-listed or U-listed (unless unused commercial

chemical product), but it renders waste streams "Hazardous" under RCRA characteristics if

mixed with flammable solvents (D001) or simply as halogenated organic waste requiring

specific treatment standards (40 CFR 268).

REACH (EU): Ensure downstream waste handlers are notified of the halogen content to

comply with incineration directives (Directive 2000/76/EC).

Pro-Tip: Volume Reduction
To minimize disposal costs, do not dissolve solid waste in solvent just to dispose of it. Dispose

of the solid in its own container. Solid waste is often charged by weight, whereas liquid
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halogenated waste is charged by volume and is significantly more expensive to transport and

incinerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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